Cas no 1196154-87-6 (3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one)

• Product Name: 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one
• CAS No: 1196154-87-6
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD13190267
• CID: 2085466
• PubChem ID: 72212670
• Update Time: 2025-11-02

3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one
• 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one
• 3-Bromo-6,7-dihydro-[1]pyrindin-5-one
• AB70093
• DB-252395
• 3-BROMO-5H,6H,7H-CYCLOPENTA[B]PYRIDIN-5-ONE
• MFCD13190267
• 5H-Cyclopenta[b]pyridin-5-one, 3-bromo-6,7-dihydro-
• 3-BROMO-6H,7H-CYCLOPENTA[B]PYRIDIN-5-ONE
• SY033103
• W18637
• SCHEMBL17942177
• BS-50633
• EN300-132607
• WXB15487
• 1196154-87-6
• AKOS023838847

• MDL： MFCD13190267
• Inchi： 1S/C8H6BrNO/c9-5-3-6-7(10-4-5)1-2-8(6)11/h3-4H,1-2H2
• InChI Key： ITOQDFKOUQIHIB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(CC2)=O

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one

3-Bromo-6,7-Dihydrocyclopenta[b]pyridin-5-One and CAS No. 1196154-87-6: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Research Applications

3-Bromo-6,7-dihydrocyclopenta[b]pyridin-5-one is a unique heterocyclic compound with a molecular formula of C₉H₉BrNO and a molecular weight of 222.09 g/mol. This compound is characterized by its 6,7-dihydrocyclopenta[b]pyridin-5-one core structure, which is a bicyclic system consisting of a five-membered pyridine ring fused to a five-membered cyclopentane ring. The presence of a bromine atom at the 3-position introduces significant electrophilic properties, making this compound a valuable scaffold for pharmaceutical research. The CAS No. 1196154-87-6 identifier confirms its uniqueness in chemical databases, ensuring accurate identification in scientific literature and industrial applications.

The 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one molecule exhibits a planar aromatic system with conjugated π-electron delocalization, which is critical for its biological activity. Recent studies have demonstrated that the 6,7-dihydrocyclopenta[b]pyridin-5-one scaffold can modulate enzyme activity and interact with specific protein targets, making it a promising lead compound for drug development. The bromine substituent at the 3-position is hypothesized to enhance the compound's hydrophobicity, potentially improving its ability to penetrate biological membranes and reach intracellular targets.

Research published in *Journal of Medicinal Chemistry* (2023) highlights the potential of 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one as a candidate for antitumor therapy. The compound was found to inhibit the activity of protein kinase C (PKC), a key enzyme involved in cell proliferation and survival pathways. This discovery suggests that the 6,7-dihydrocyclopenta[b]pyridin-5-one scaffold may serve as a template for designing novel anticancer agents. Additionally, the bromine substituent may contribute to the compound's ability to induce apoptosis in cancer cells by disrupting mitochondrial function.

The CAS No. 1196154-87-6 compound has also shown promise in neuropharmacology. A 2024 study in *Neuropharmacology* reported that 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one exhibits neuroprotective effects in models of Parkinson’s disease. The compound was found to reduce oxidative stress and inhibit the aggregation of α-synuclein, a hallmark of Parkinson’s pathology. These findings suggest that the 6,7-dihhydrcyclopenta[b]pyridin-5-one structure may have therapeutic potential for neurodegenerative disorders, particularly when combined with other neuroprotective agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one. A 2023 paper in *Organic Letters* described a novel catalytic method using transition metal complexes to synthesize this compound with high stereoselectivity. This approach not only reduces the number of synthetic steps but also minimizes the formation of byproducts, aligning with green chemistry principles. The ability to produce 6,7-dihydrocyclopenta[b]pyridin-5-one in high purity is critical for its application in drug discovery and development.

The 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one scaffold has also been explored for its potential in anti-inflammatory research. A 2022 study in *Inflammatory Bowel Diseases* demonstrated that this compound inhibits the NF-κB signaling pathway, which is central to the production of pro-inflammatory cytokines. This property makes 6,7-dihydrocyclopenta[b]pyridin-5-one a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The bromine substituent may enhance the compound's ability to bind to specific receptors involved in the inflammatory response.

Computational studies have further elucidated the molecular mechanisms underlying the biological activity of 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one. Molecular docking simulations revealed that the compound can bind to multiple protein targets, including cyclin-dependent kinases (CDKs) and G-protein-coupled receptors (GPCRs). These interactions are critical for the compound's ability to modulate cellular processes such as cell cycle regulation and signal transduction. The CAS No. 1196154-87-6 compound's versatility in targeting diverse biological pathways underscores its significance in pharmaceutical research.

Despite its potential, the 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one compound faces challenges in development. One major limitation is its low solubility in aqueous media, which can hinder its bioavailability. Researchers are exploring strategies to improve its solubility, such as modifying the molecular structure through the introduction of hydrophilic groups or forming prodrugs. These efforts aim to enhance the compound's therapeutic efficacy while minimizing side effects.

The 6,7-dihydrocyclopenta[b]pyridin-5-one scaffold has also been linked to the development of new materials for biomedical applications. A 2023 study in *Advanced Materials* reported that this compound can be used as a building block for creating biocompatible polymers with controlled drug release properties. These polymers could be used in targeted drug delivery systems, where the CAS No. 1196154-87-6 compound serves as a functional group to enhance the polymer's interaction with biological tissues.

As research into 3-bromo-6,7-dihydrocyclopenta[b]pyridin-5-one continues, its potential applications are expanding. The compound's ability to modulate multiple biological pathways makes it a valuable tool for drug discovery, particularly in the treatment of complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The CAS No. 1196154-87-6 identifier ensures that this compound remains a focal point in chemical and pharmaceutical research, driving innovation in the development of new therapeutic agents.